Cas no 22071-15-4 (Ketoprofen)

Ketoprofen is a nonsteroidal anti-inflammatory drug (NSAID) offering analgesic and antipyretic properties. Its pharmacokinetic profile enables rapid onset of action with moderate duration, reducing inflammation and pain in various musculoskeletal conditions. Additionally, its efficacy and bioavailability make it suitable for oral administration in both tablet and injectable forms.

Ketoprofen structure

Product Name:Ketoprofen

CAS No:22071-15-4

MF:C₁₆H₁₄O₃

MW:254.280564785004

MDL:MFCD00055790

CID:51962

PubChem ID:87571970

Update Time:2025-09-09

Ketoprofen Chemical and Physical Properties

Names and Identifiers

- 2-(3-Benzoylphenyl)propanoic acid
- ORUDIS
- ORUVAIL
- RARECHEM AL BO 1306
- 19583 RP
- 2-(3-benzoylphenyl)-propionicaci
- 2-(m-Benzoylphenyl)propionic acid
- Ketoprofen
- KETOPROFEN(RG)
- KETOPROFEN, USP
- rac Ketoprofen
- (±)-Ketoprofen D3 (propionic D3 acid) 100 µg
- 2-(3-Benzoylphenyl)propionic Acid
- aneol
- Dexal
- Epatec
- Fastum
- Iso-K
- Lertus
- ru4733
- Topre
- Toprec
- 2-(meta-Benzoylphenyl) propionic acid
- Alrheumat
- m-Benzoylhydratropic acid
- Profenid
- Ketoprofene
- Actron
- 3-Benzoylhydratropic acid
- Capisten
- Alrheumun
- Orudis (TN)
- Orudis KT
- Ketoprophene
- Ketoprofeno
- Menamin
- Orugesic
- Ketopron
- Kefenid
- Oscorel
- Meprofen
- Toprek
- racemic-Ketoprofen
- 2-[3-(phenylcarbonyl)phenyl]propanoic acid
- RP 19583
- Ketoprofenum [INN-Lat
- RP-19583
- L''Acide (benzoyl-3-phenyl)-2-propionique
- Spectrum3_001479
- Prestwick3_000219
- BRD-A97739905-001-05-9
- HMS3373G09
- FT-0602834
- (+-)-m-Benzoylhydratropic acid
- 2-(3-Benzoylphenyl)propanoicacid
- 2-(3-benzoylphenyl)-propionic acid
- (rs)-ketoprofen
- rac Ketoprofen-13C,d3
- HMS3372M08
- HMS3884K04
- Tox21_500686
- SBI-0050664.P003
- 154907-35-4
- RU 4733
- NEXCEDE
- Ketoprofenum (INN-Latin)
- Ketoprofen 1000 microg/mL in Acetonitrile
- Ketofen
- KBioGR_000435
- (+/-)-m-Benzoylhydratropic acid
- m-benzoyl-hydratropic acid
- Ketoprofene [INN-French]
- Lopac0_000686
- KETOPROFEN (MART.)
- NCGC00015578-05
- KETOPROFEN (EP IMPURITY)
- 1189508-77-7
- HY-B0227
- (+) ketoprofen
- EN300-120644
- LP00686
- Q-201268
- (.+/-.)-3-Benzoyl-.alpha.-methylbenzeneacetic acid
- IDI1_000598
- DTXSID6020771
- Z1530532758
- (2RS)-2-(3-Benzoylphenyl)propanoic acid
- (+-)-3-Benzoyl-alpha-methylbenzeneacetic acid
- BDBM50022271
- NSC-758144
- alpha-(m-benzoylphenyl)propionic acid
- SDCCGSBI-0050664.P004
- AB00052249-20
- Spectrum_001309
- CAS-22071-15-4
- AC-1486
- 3-BENZOYL-ALPHA-METHYLBENZENEACETIC ACID
- BCP9000810
- NCGC00094043-03
- Benzeneacetic acid, 3-benzoyl-alpha-methyl-, (+/-)
- Ketoprofeno [INN-Spanish]
- AM20060549
- SR-01000075949
- 2-(3-benzoylphenyl) propionoic acid
- Hydratropic acid, m-benzoyl-
- EINECS 244-759-8
- N-FMOC-3-AMINO-4-(4-TERT-BUTOXY-PHENYL)-BUTYRICACID
- BSPBio_003037
- MLS000079024
- SR-01000075949-18
- Prestwick1_000219
- KETOPROFEN [ORANGE BOOK]
- CCG-39685
- HMS1568L19
- KETOPROFEN (EP MONOGRAPH)
- 2-(3-Benzoylphenyl)propanoic acid #
- F2173-0960
- BIDD:GT0443
- BRD-A97739905-001-15-8
- Hydratropic acid, m-benzoyl-, (+-)-
- NCGC00015578-07
- KETOPROFEN (USP IMPURITY)
- GTPL4795
- SR-01000075949-1
- Tox21_110594
- SR-01000075949-9
- Pharmakon1600-01501215
- AB00052249-19
- DTXCID40771
- Ketoprofen [USAN:USP:INN:BAN:JAN]
- Spectrum5_001254
- Ketoprofen 100 microg/mL in Acetonitrile
- 90Y4QC304K
- Acide (benzoyl-3-phenyl)-2-propionique [French]
- (.+/-.)-m-Benzoylhydratropic acid
- C01716
- MLS001306444
- Tox21_200847
- NCGC00015578-02
- Ketoprofen, British Pharmacopoeia (BP) Reference Standard
- NCGC00094043-04
- Ketoprofen, Pharmaceutical Secondary Standard; Certified Reference Material
- DivK1c_000598
- NCGC00016757-01
- (S)-Ketoprofen;Dexketoprofen
- KBio2_006925
- KETOPROFEN [WHO-DD]
- MLS000028446
- NCGC00258401-01
- Ketoprofen (+-)
- 22161-86-0
- HMS2095L19
- s1645
- Benzeneacetic acid, 3-benzoyl-.alpha.-methyl-
- SCHEMBL2896
- HMS501N20
- 3-Benzoyl-.alpha.-methylbenzeneacetic acid
- HMS2092L19
- Ketoprofen ,(S)
- SW196784-3
- BCP0726000302
- SMR000040181
- M01AE03
- 2-(3'-benzoylphenyl)propionic acid
- AB00052249_22
- KBio1_000598
- NSC758144
- Benzeneacetic acid, 3-benzoyl-alpha-methyl-
- NSC 758144
- UNII-90Y4QC304K
- D78110
- KBio2_001789
- KS-5031
- NC00459
- NCGC00015578-23
- Spectrum2_000956
- AB00052249-17
- KETOPHENE
- KETOPROFEN [USP MONOGRAPH]
- (+/-)-3-BENZOYL-.ALPHA.-METHYLBENZENEACETIC ACID
- BIM-0050664.0001
- HMS3712L19
- Ketoprofen (USAN:USP:INN:BAN:JAN)
- alpha-(m-benzoylphenyl) propionic acid
- KETOPROFEN [MART.]
- Acide (benzoyl-3-phenyl)-2-propionique
- NINDS_000598
- Ketoprofen, >=98% (TLC)
- HMS3655C15
- SR-01000075949-6
- FT-0670647
- KETOPROFEN [INN]
- SPECTRUM1501215
- Actron ketoprofen
- BPBio1_000261
- BSPBio_000237
- NCGC00015578-12
- (+/-)-3-BENZOYL-alpha-METHYLBENZENEACETIC ACID
- Spectrum4_000028
- (+/-)-2-(3-Benzoylphenyl)propionic acid
- AB00052249_21
- Ketoprofene (INN-French)
- L'Acide (benzoyl-3-phenyl)-2-propionique
- KBioSS_001789
- Tox21_110594_1
- 2-[3-(benzoyl)phenyl]propanoic acid
- Benzoylhydratropic Acid
- InChI=1/C16H14O3/c1-11(16(18)19)13-8-5-9-14(10-13)15(17)12-6-3-2-4-7-12/h2-11H,1H3,(H,18,19)
- NCGC00015578-04
- BCP23428
- CHEBI:6128
- (+/-)-Ketoprofen-d4
- NCGC00015578-10
- Ketoprofen, European Pharmacopoeia (EP) Reference Standard
- A815896
- KETOPROFEN [JAN]
- CHEMBL571
- KETOPROFEN [EP MONOGRAPH]
- Propionic acid, 2-(3-benzoylphenyl)-
- alpha(3-benzoylphenyl)propionic acid
- HMS3259I05
- FT-0670646
- KETOPROFEN [MI]
- 19583RP
- UNM-0000306100
- MLS002548889
- KETOPROFEN (USP MONOGRAPH)
- Q409192
- K 1751
- Ketoprofen, meets USP testing specifications
- MFCD00055790
- KETOPROFEN [GREEN BOOK]
- 2-(3-benzoylphenyl) propionic acid
- Ketoprofenum
- Ketoprofeno (INN-Spanish)
- Ketoprofen (JP17/USP/INN)
- HMS3649N10
- DKYWVDODHFEZIM-UHFFFAOYSA-
- NCGC00094043-01
- R.P. 19583
- CCRIS 4508
- HMS3262I13
- BK166172
- Ketorin
- M02AA10
- KETOPROFEN [USAN]
- IDEA-033
- Prestwick_617
- Ketoprofen (Actron)
- SPBio_000952
- SPBio_002158
- KETOPROFEN [EP IMPURITY]
- (2S)-2-(3-Benzoylphenyl)(3-~13~C,3,3,3-~2~H_3_)propanoic acid
- AB00052249
- KetoMed
- HMS2089B16
- NS00000216
- Benzeneacetic acid, 3-benzoyl-alpha-methyl-, (+-)-
- NCGC00094043-02
- Ketoprofen, United States Pharmacopeia (USP) Reference Standard
- HMS1921B12
- Opera_ID_509
- R.P. 19,583
- Prestwick0_000219
- alpha-(3-benzoylphenyl)propionic acid
- DB01009
- RU-4733
- KETOPROFEN [VANDF]
- Oprea1_117113
- NCGC00015578-03
- NCGC00261371-01
- MLS001201752
- MLS006011967
- D00132
- Sector
- 22071-15-4
- (+/-)-KETOPROFEN
- KBio3_002537
- Ketoprofen, VETRANAL(TM), analytical standard
- EU-0100686
- Epitope ID:131783
- KBio2_004357
- AKOS007930512
- NCGC00015578-08
- HMS2234H16
- Racemic ketoprofen
- Ketoprofenum [INN-Latin]
- KETOPROFEN [USP IMPURITY]
- K0038
- Prestwick2_000219
- BRD-A97739905-001-26-5
- Ketoprofen (JP18/USP/INN)
- STL450995
- BRD-A97739905-001-25-7
- MDL： MFCD00055790
- Inchi： 1S/C16H14O3/c1-11(16(18)19)13-8-5-9-14(10-13)15(17)12-6-3-2-4-7-12/h2-11H,1H3,(H,18,19)
- InChI Key： DKYWVDODHFEZIM-UHFFFAOYSA-N
- SMILES： OC(C(C)C1C=CC=C(C(C2C=CC=CC=2)=O)C=1)=O

Computed Properties

Exact Mass: 254.09400
Monoisotopic Mass: 254.094294304g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 331
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.1
Topological Polar Surface Area: 54.4

Experimental Properties

Color/Form: White or off white crystalline powder not
Density: 1.1565 (rough estimate)
Melting Point: 94.0 to 97.0 deg-C
Boiling Point: 431.3°C at 760 mmHg
Flash Point: 228.8±20.5 °C
Refractive Index: 1.5600 (estimate)
Solubility: Slightly soluble in chloroform and methanol.
PSA: 54.37000
LogP: 3.10570
Sensitiveness: Sensitive to light
Merck: 5305

Ketoprofen Security Information

Symbol:
Prompt：dangerous
Signal Word：Danger
Hazard Statement： H301-H315-H319-H335
Warning Statement： P261-P301 + P310-P305 + P351 + P338
Hazardous Material transportation number：2811
WGK Germany：3
Hazard Category Code： 25-36/37/38
Safety Instruction： S26-S45-S36/37/39
RTECS：UE7570000
Hazardous Material Identification：
HazardClass：6.1
PackingGroup：III
TSCA：Yes
Toxicity：LD50 orally in rats: 101 mg/kg (Ueno)
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Hazard Level：6.1(b)
Packing Group：III
Risk Phrases：R25; R36/37/38

Ketoprofen Customs Data

Customs Data：

China Customs Code:
2918300090

Overview:

2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Ketoprofen Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	K831224-500g	Ketoprofen	22071-15-4	≥98%(HPLC)	500g	1,172.00	2021-05-17
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	34016-100MG-R	Ketoprofen	22071-15-4		100mg	¥1062.84	2023-04-25
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	K2000000	Ketoprofen	22071-15-4	European Pharmacopoeia (EP) Reference Standard		￥2654.27	2022-02-23
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	PHR1375-500MG	Ketoprofen	22071-15-4		500mg	¥1055.27	2024-12-25
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	BP668	Ketoprofen	22071-15-4		100mg	¥144.58	2023-04-25
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	1356632-200MG	Ketoprofen	22071-15-4		200mg	¥3199.48	2023-09-08
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	K0038-25G	Ketoprofen	22071-15-4	>98.0%(T)(HPLC)	25g	¥290.00	2024-04-17
TRC	K200800-250mg	rac Ketoprofen	22071-15-4		250mg	$ 69.00	2023-09-07
TRC	K200800-1g	rac Ketoprofen	22071-15-4		1g	$ 80.00	2023-09-07
TRC	K200800-5g	rac Ketoprofen	22071-15-4		5g	$ 85.00	2023-09-07

Ketoprofen Production Method

Production Method 1

22071-15-4

Reaction Conditions

Reference

: Purification of hydratropic acid derivatives

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Ketoprofen Preparation Products

Ketoprofen (22071-15-4)

Ketoprofen Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

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(CAS:22071-15-4)酮基布洛芬

Order Number:LE8380134;LE13225;LE2803

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:46

Price ($):discuss personally

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Zhengzhou Baoyu Pharmaceutical Co., Ltd.

Gold Member

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(CAS:22071-15-4)Ketoprofen

Order Number:LE107

Stock Status:in Stock

Quantity:5KG/1KG/25KG/100KG

Purity:99% HPLC

Pricing Information Last Updated:Thursday, 14 August 2025 14:44

Price ($):negotiated

Email:617971708@qq.com

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:22071-15-4)Ketoprofen

Order Number:sfd7561

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:34

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Ketoprofen Spectrogram

13C NMR

1H NMR

300 MHz

DMSO

Ketoprofen Related Literature

1. The effect of hydrogen bonding propensity and enantiomeric composition on the dynamics of supercooled ketoprofen – dielectric, rheological and NMR studies

K. Adrjanowicz,K. Kaminski,M. Tarnacka,K. Szutkowski,L. Popenda,G. Bartkowiak,M. Paluch Phys. Chem. Chem. Phys. 2016 18 10585
2. The effect of hydrogen bonding propensity and enantiomeric composition on the dynamics of supercooled ketoprofen – dielectric, rheological and NMR studies

K. Adrjanowicz,K. Kaminski,M. Tarnacka,K. Szutkowski,L. Popenda,G. Bartkowiak,M. Paluch Phys. Chem. Chem. Phys. 2016 18 10585
3. Binding of a chiral drug to a protein: an investigation of the 2-(3-benzoylphenyl)propionic acid/bovine serum albumin system by circular dichroism and fluorescence

Sandra Monti,Francesco Manoli,Salvatore Sortino,Raffaele Morrone,Giovanni Nicolosi Phys. Chem. Chem. Phys. 2005 7 4002
4. Ozonation of ketoprofen with nitrate in aquatic environments: kinetics, pathways, and toxicity

Yongqin Zeng,Xiaoxuan Lin,Fuhua Li,Ping Chen,Qingqing Kong,Guoguang Liu,Wenying Lv RSC Adv. 2018 8 10541
5. Occurrence of spontaneous resolution of ketoprofen with a racemic crystal structure by simple crystallization under nonequilibrium preferential enrichment conditions

Rajesh G. Gonnade,Sekai Iwama,Ryusuke Sugiwake,Kochunnoonny Manoj,Hiroki Takahashi,Hirohito Tsue,Rui Tamura Chem. Commun. 2012 48 2791

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

22071-15-4 (Ketoprofen) Related Products

Recommended suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:22071-15-4)酮基布洛芬

Purity:99%/99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG

Price ($):Inquiry/Inquiry/Inquiry

Zhengzhou Baoyu Pharmaceutical Co., Ltd.

(CAS:22071-15-4)Ketoprofen

Purity:99% HPLC

Quantity:5KG/1KG/25KG/100KG

Price ($):Inquiry

Cas no 22071-15-4 (Ketoprofen)

Ketoprofen Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Ketoprofen Security Information

Ketoprofen Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Ketoprofen Pricemore >>

Ketoprofen Production Method

Production Method 1

Ketoprofen Preparation Products

Ketoprofen Suppliers

Ketoprofen Spectrogram

Ketoprofen Related Literature

Related Categories

22071-15-4 (Ketoprofen) Related Products